
Di-2-thienylglycolic acid CAS number and
molecular formula.

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Di-2-thienylglycolic acid

Cat. No.: B043172 Get Quote

In-Depth Technical Guide to Di-2-thienylglycolic
Acid
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity
CAS Number: 4746-63-8[1][2]

Molecular Formula: C10H8O3S2[1][3]

This document provides a comprehensive overview of Di-2-thienylglycolic acid, a key

intermediate in the synthesis of active pharmaceutical ingredients (APIs), most notably

Tiotropium Bromide.[3]

Physicochemical Properties
A summary of the key physicochemical properties of Di-2-thienylglycolic acid is presented in

the table below. This data is essential for understanding the compound's behavior in various

experimental and manufacturing settings.
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Property Value Source

Molecular Weight 240.29 g/mol [2]

Melting Point 93 °C [2]

Boiling Point (Predicted) 436.5 ± 40.0 °C [2]

Density (Predicted) 1.527 ± 0.06 g/cm³ [2]

Purity (Commercial) >95% (HPLC) [3]

Synthesis and Experimental Protocols
Di-2-thienylglycolic acid is a crucial precursor in the manufacturing of Tiotropium Bromide.

The synthesis generally involves the reaction of a 2-thienyl derivative. While specific, detailed

laboratory-scale synthesis protocols are not extensively published in peer-reviewed journals,

the principles can be inferred from patent literature. A generalized synthetic workflow is outlined

below.

Logical Workflow for the Synthesis of Tiotropium
Bromide via Di-2-thienylglycolic Acid
The following diagram illustrates the logical progression from starting materials to the final API,

highlighting the central role of Di-2-thienylglycolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Di-2-thienylglycolic acid CAS number and molecular
formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043172#di-2-thienylglycolic-acid-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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